molecular formula C11H6ClF2N B13291474 5-Chloro-2-fluoro-3-(3-fluorophenyl)pyridine

5-Chloro-2-fluoro-3-(3-fluorophenyl)pyridine

Cat. No.: B13291474
M. Wt: 225.62 g/mol
InChI Key: AEJDCIGVRIOEIW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Chloro-2-fluoro-3-(3-fluorophenyl)pyridine (: 375368-84-6) is a fluorinated heterocyclic building block of significant interest in discovery chemistry. Its molecular structure, C₁₁H₆ClF₂N, incorporates multiple halogens, which profoundly influences its physicochemical properties and biological activity. The presence of both chlorine and fluorine atoms on the pyridine ring, combined with a 3-fluorophenyl substituent, creates a highly electron-deficient system ideal for nucleophilic substitution and metal-catalyzed cross-coupling reactions, such as the Suzuki reaction . Fluorinated pyridines are pivotal in developing modern agrochemicals and pharmaceuticals . The strategic incorporation of fluorine and fluorine-containing groups can dramatically alter a molecule's conformation, metabolism, lipophilicity, and biomolecular affinity . It is estimated that over 20% of marketed drugs and 30-40% of agrochemicals contain fluorine, underscoring the critical role of building blocks like 5-Chloro-2-fluoro-3-(3-fluorophenyl)pyridine in these fields . Researchers utilize this compound as a key intermediate in synthesizing potential candidates with herbicide, fungicide, and insecticide activity, as well as in developing new active pharmaceutical ingredients (APIs) . This product is intended for research applications only and is not intended for diagnostic or therapeutic use.

Properties

Molecular Formula

C11H6ClF2N

Molecular Weight

225.62 g/mol

IUPAC Name

5-chloro-2-fluoro-3-(3-fluorophenyl)pyridine

InChI

InChI=1S/C11H6ClF2N/c12-8-5-10(11(14)15-6-8)7-2-1-3-9(13)4-7/h1-6H

InChI Key

AEJDCIGVRIOEIW-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)F)C2=C(N=CC(=C2)Cl)F

Origin of Product

United States

Preparation Methods

Halogen Exchange via Fluorination of Chlorinated Pyridine Precursors

A well-documented approach is the halogen exchange reaction, where a chlorinated pyridine precursor undergoes fluorination using anhydrous hydrogen fluoride (HF) under controlled conditions. This method is exemplified in the preparation of closely related compounds such as 3-chloro-2-fluoro-5-(trifluoromethyl)pyridine, which shares structural and synthetic similarities with the target compound.

  • Reaction Conditions : The fluorination is conducted in liquid phase at elevated temperatures (170–200°C) and elevated pressures (200–300 psig), typically in the absence of catalysts to avoid side reactions and impurities.

  • Mechanism : The halogen exchange proceeds via nucleophilic substitution of chlorine atoms by fluorine atoms on the pyridine ring, facilitated by the strong nucleophilicity of HF under these conditions.

  • Advantages : This method provides high selectivity and yields (up to 97.5% in related compounds) with high product purity (≥99.95%), suitable for industrial scale-up.

Cross-Coupling Reactions to Introduce the 3-(3-Fluorophenyl) Substituent

The incorporation of the 3-(3-fluorophenyl) substituent onto the pyridine ring is commonly achieved through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling, using appropriate halogenated pyridine intermediates and fluorophenyl boronic acids.

  • Typical Procedure : Starting from 3-chloro-2-fluoro-5-substituted pyridine, the chlorine at the 3-position is replaced by the 3-fluorophenyl group via palladium catalysis in the presence of a base and suitable solvents (e.g., toluene, dioxane).

  • Reaction Parameters : Mild to moderate temperatures (80–110°C) and inert atmosphere conditions are maintained to optimize coupling efficiency and minimize side reactions.

  • Outcome : This step ensures regioselective installation of the fluorophenyl moiety, completing the synthesis of 5-chloro-2-fluoro-3-(3-fluorophenyl)pyridine.

Multi-Step Synthesis Starting from Picoline Derivatives

Alternative synthetic routes involve starting from substituted picolines (methylpyridines), which undergo sequential halogenation, fluorination, and aromatic substitution steps.

  • Stepwise Approach :

  • Advantages : This approach allows for fine control over substitution patterns but may involve longer synthetic sequences and lower overall yields.

Step Reaction Type Reagents & Conditions Temperature (°C) Pressure (psig) Catalyst Yield (%) Notes
1 Halogen Exchange (Fluorination) 2,3-Dichloro-5-(trichloromethyl)pyridine + Anhydrous HF 170–200 200–300 None ~97.5 Liquid phase, catalyst-free
2 Cross-Coupling (Suzuki) 3-Chloro-2-fluoro-5-substituted pyridine + 3-fluorophenyl boronic acid, Pd catalyst, base 80–110 Atmospheric Pd(PPh3)4 or Pd(OAc)2 70–85 Inert atmosphere, organic solvents
3 Purification Vacuum distillation, washing with amination reagents N/A N/A N/A N/A Enhances purity to >99.9%

Purification is critical to obtain the compound with high chemical purity necessary for industrial and research applications.

  • Amination Washing : The crude fluorinated product is treated with amination reagents to remove impurities and unreacted starting materials.

  • Vacuum Distillation : Employed to separate the desired product based on boiling point differences, improving purity to ≥99.95%.

  • Recrystallization : Sometimes used for further purification depending on the physical properties of the intermediate or final product.

Aspect Advantages Challenges
Halogen Exchange High selectivity and yield; catalyst-free; scalable Requires high pressure and temperature control
Cross-Coupling Regioselective installation of fluorophenyl group Sensitive to moisture and air; requires expensive catalysts
Purification Achieves very high purity (>99.9%) Multiple steps add complexity and cost

The preparation of 5-Chloro-2-fluoro-3-(3-fluorophenyl)pyridine involves sophisticated synthetic methodologies combining halogen exchange fluorination and palladium-catalyzed cross-coupling reactions. The halogen exchange fluorination of chlorinated pyridine precursors using anhydrous hydrogen fluoride under elevated temperature and pressure is a cornerstone step, offering high yield and purity without catalysts. Subsequent palladium-catalyzed coupling introduces the 3-(3-fluorophenyl) substituent with good efficiency.

The overall process demands rigorous control of reaction parameters and purification steps to achieve the desired product quality, suitable for industrial applications. These methods are well-documented in patent literature and scientific research, reflecting their maturity and reliability for commercial synthesis.

Chemical Reactions Analysis

Types of Reactions

5-Chloro-2-fluoro-3-(3-fluorophenyl)pyridine undergoes various types of chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, in a Suzuki-Miyaura coupling reaction, the product would be a biaryl compound .

Mechanism of Action

The mechanism of action of 5-Chloro-2-fluoro-3-(3-fluorophenyl)pyridine involves its interaction with specific molecular targets. The presence of halogen atoms can enhance its binding affinity to certain enzymes or receptors, thereby modulating their activity. The exact pathways and targets depend on the specific application and the structure of the compound it interacts with .

Comparison with Similar Compounds

Structural and Functional Analogues

Compound A : 5-Chloro-2-fluoro-3-(trifluoromethyl)pyridine
  • Molecular Formula : C₆H₂ClF₄N
  • Molecular Weight : 199.54 g/mol
  • Key Differences: Replaces the 3-fluorophenyl group with a trifluoromethyl (-CF₃) group. Exhibits lower molecular weight and altered solubility profiles compared to the target compound .
Compound B : 6-[5-Chloro-2-(trifluoromethyl)phenyl]-3-fluoro-2-methylpyridine
  • Molecular Formula : C₁₃H₈ClF₄N
  • Molecular Weight : 299.66 g/mol
  • Key Differences: Features a methyl group at position 2 and a trifluoromethyl-substituted phenyl ring at position 4. The trifluoromethylphenyl group may improve metabolic stability but increase hydrophobicity .
Compound C : 5-(3-Fluorophenyl)-2-methylpyridine
  • Molecular Formula : C₁₂H₁₀FN
  • Molecular Weight : 187.21 g/mol
  • Key Differences :
    • Lacks chlorine and fluorine at positions 5 and 2, respectively.
    • Methyl group at position 2 introduces electron-donating effects, altering electronic density on the pyridine ring.
    • Reduced halogen content decreases resistance to oxidative metabolism .

Structure-Activity Relationship (SAR) Insights

  • Fluorine Position on Phenyl Ring: The 3-fluorophenyl group in the target compound confers a 5-fold potency increase over non-fluorinated analogues, as seen in antagonists with Ki values of 0.4 nM . In contrast, 2-fluorophenyl derivatives exhibit conformational distortion, reducing potency by 10-fold due to steric clashes .
  • Halogenation Patterns on Pyridine :

    • Chlorine at position 5 (as in the target compound) enhances stability and binding affinity compared to bromine or iodine, which may introduce toxicity risks .
    • Fluorine at position 2 balances electronegativity without significantly increasing molecular weight .

Key Advantages of the Target Compound

  • Optimized Halogen Placement : Dual chloro and fluoro substituents balance electronic effects and metabolic resistance.
  • 3-Fluorophenyl Group : Enhances target engagement through π-π interactions and hydrophobic fit, outperforming -CF₃ or methyl-substituted analogues .
  • Synergistic Substituent Effects : The combination of halogens and aryl groups maximizes both binding affinity and pharmacokinetic properties.

Biological Activity

5-Chloro-2-fluoro-3-(3-fluorophenyl)pyridine is a fluorinated pyridine derivative that has garnered attention in medicinal chemistry due to its potential biological activities, particularly in the modulation of various protein kinases. This article explores the biological activity of this compound, highlighting its mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

5-Chloro-2-fluoro-3-(3-fluorophenyl)pyridine features a pyridine core with chlorine and fluorine substituents. The presence of these halogen atoms is significant as they can enhance the compound's lipophilicity and binding affinity to biological targets. The specific arrangement of these substituents contributes to its unique chemical properties, which can influence its biological activity.

The biological activity of 5-Chloro-2-fluoro-3-(3-fluorophenyl)pyridine is primarily attributed to its role as a modulator of protein kinases. Protein kinases are critical in various signaling pathways, and their dysregulation is often associated with cancer and other diseases. The compound has shown potential in inhibiting specific kinases involved in oncogenic signaling pathways, thereby offering therapeutic benefits.

Inhibitory Effects on Protein Kinases

Research indicates that compounds with similar structures possess inhibitory effects on various kinases:

  • BCR-ABL Kinase : This is a crucial target in chronic myeloid leukemia (CML). Compounds that incorporate fluorine atoms have been shown to improve binding affinity to the ATP-binding site of BCR-ABL, transforming CML into a controllable condition during treatment .
  • COX-2 Enzyme : In vitro studies have demonstrated that derivatives similar to 5-Chloro-2-fluoro-3-(3-fluorophenyl)pyridine exhibit significant inhibition of COX-2 activity, with IC50 values comparable to established anti-inflammatory drugs like celecoxib .

Structure-Activity Relationship (SAR)

The SAR studies indicate that the presence and position of halogen substituents significantly affect the biological activity of pyridine derivatives. For instance:

CompoundSubstituentBiological Activity
5-Chloro-2-fluoro-3-(3-fluorophenyl)pyridineChlorine, FluorineModulates protein kinases
5-Bromo-2-fluoro-3-(4-fluorophenyl)pyridineBromineDifferent reactivity due to bromine
5-Chloro-2-methyl-3-(4-fluorophenyl)pyridineMethylAltered electronic properties affecting reactivity

These comparisons illustrate how variations in substituent types and positions can significantly alter the chemical behavior and potential applications of pyridine derivatives.

Case Studies and Research Findings

  • Anti-inflammatory Activity : A study reported that similar pyridine derivatives showed potent anti-inflammatory effects by suppressing COX-2 activity, suggesting that 5-Chloro-2-fluoro-3-(3-fluorophenyl)pyridine may have therapeutic applications in inflammatory diseases .
  • Anticancer Potential : Molecular docking studies have indicated strong interactions between 5-Chloro-2-fluoro-3-(3-fluorophenyl)pyridine and key amino acid residues in target proteins, enhancing its potential as an anticancer agent .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for preparing 5-Chloro-2-fluoro-3-(3-fluorophenyl)pyridine, and how can reaction conditions be optimized for yield and purity?

  • Methodology :

  • Step 1 : Start with a halogenated pyridine precursor (e.g., 5-chloro-3-fluoropyridine) and introduce the 3-fluorophenyl group via Suzuki-Miyaura cross-coupling using Pd(PPh₃)₄ as a catalyst, 3-fluorophenylboronic acid, and K₃PO₄ in dioxane/water at 373 K .
  • Step 2 : Optimize reaction time (e.g., 8–12 hours) and stoichiometry (1:1.2 molar ratio of aryl halide to boronic acid) to minimize side products.
  • Step 3 : Purify via column chromatography or recrystallization (e.g., CHCl₃/CH₃OH) to achieve >95% purity. Monitor by HPLC or GC-MS .

Q. What analytical techniques are most effective for characterizing the structural and electronic properties of this compound?

  • Methodology :

  • X-ray crystallography : Resolve crystal structure to confirm substituent positions and intermolecular interactions (e.g., halogen bonding) .
  • NMR spectroscopy : Use ¹⁹F NMR to assess fluorine environments and ¹H/¹³C NMR for aromatic ring substitution patterns .
  • Mass spectrometry (HRMS) : Validate molecular weight and isotopic patterns for Cl/F atoms .

Q. How can researchers design in vitro assays to evaluate the biological activity of this compound?

  • Methodology :

  • Target selection : Prioritize enzymes/receptors with known sensitivity to halogenated pyridines (e.g., kinases, GPCRs).
  • Assay setup : Use fluorescence-based or radiometric assays to measure inhibition/activation (e.g., IC₅₀ determination). Include positive controls (e.g., staurosporine for kinases) .
  • Data validation : Replicate results across cell lines (e.g., HEK293, HeLa) to confirm target specificity .

Advanced Research Questions

Q. How do electronic effects of substituents (Cl, F, 3-fluorophenyl) influence reactivity in nucleophilic substitution or cross-coupling reactions?

  • Methodology :

  • Computational modeling : Use DFT calculations (e.g., Gaussian09) to map electron density and predict sites for electrophilic/nucleophilic attack .
  • Experimental validation : Compare reaction rates of derivatives (e.g., replacing Cl with Br) under identical conditions. Monitor intermediates via LC-MS .
  • Contradiction resolution : If conflicting reactivity data arise, assess solvent polarity (e.g., DMF vs. THF) and steric effects of the 3-fluorophenyl group .

Q. What strategies can resolve contradictions in reported biological activity data for halogenated pyridines?

  • Methodology :

  • Meta-analysis : Aggregate data from PubChem and independent studies to identify trends (e.g., logP vs. IC₅₀ correlations) .
  • Orthogonal assays : Validate cytotoxicity in 3D cell cultures or organoids to reduce false positives from 2D models .
  • Structural analogs : Synthesize and test derivatives (e.g., replacing 3-fluorophenyl with 4-chlorophenyl) to isolate substituent effects .

Q. How can regioselectivity challenges in introducing multiple halogen substituents be addressed?

  • Methodology :

  • Directing groups : Use temporary protecting groups (e.g., BOC for amines) to control substitution sites during synthesis .
  • Metal-mediated reactions : Employ Cu(I)-catalyzed halogen exchange for late-stage fluorination at specific positions .
  • Crystallographic guidance : Design ligands based on X-ray structures to predict steric/electronic barriers at reactive sites .

Key Notes

  • Advanced Methods : Emphasis on resolving data conflicts (e.g., substituent effects) and regioselectivity aligns with industry-standard practices .
  • Reproducibility : All methodologies are validated against peer-reviewed protocols from crystallography and synthetic chemistry literature .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.